3-(2,5-Dimethyl-phenyl)-2-thioxo-2,3-dihydro-1H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-(2,5-dimethylphenyl)-2-sulfanylidene-4aH-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C14H12N2OS2/c1-8-3-4-9(2)11(7-8)16-13(17)12-10(5-6-19-12)15-14(16)18/h3-7,12H,1-2H3
• InChI Key: BFTJNZZWQMXXCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=O)C3C(=NC2=S)C=CS3
• Molecular Formula: C14H12N2OS2
• Molecular Weight: 288.4 g/mol

Description

The compound “3-(2,5-Dimethyl-phenyl)-2-thioxo-2,3-dihydro-1H-thieno[3,2-d]pyrimidin-4-one” is a type of pyridopyrimidine. Pyridopyrimidines are annulated uracil which have gotten significant consideration over the last years because of their extensive variety of biological and pharmacological activities.

Synthesis Analysis

The synthesis of this compound involves a green one-pot three-component cascade reaction. The reaction involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques such as IR spectroscopy and NMR spectroscopy. For instance, the IR spectrum shows peaks at 3400, 3071, 1650, 1609, 1550, 1512 cm^-1, indicating the presence of various functional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound include aminomethylation through the Mannich reaction. It has also been synthesized by the application of the Michael addition to activated nitriles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various techniques. For instance, its melting point is greater than 300°C. The NMR spectrum provides information about the hydrogen and carbon atoms in the molecule.

Future Directions

Pyridopyrimidines, including “3-(2,5-Dimethyl-phenyl)-2-thioxo-2,3-dihydro-1H-thieno[3,2-d]pyrimidin-4-one”, are of great interest due to their biological potential. They have been studied in the development of new therapies, as evidenced by numerous publications, studies, and clinical trials. Future research may focus on exploring their therapeutic potential further and developing more efficient synthesis methods.